Cas no 1079054-20-8 (2-chloro-4-(oxazol-5-yl)aniline)

• Product Name: 2-chloro-4-(oxazol-5-yl)aniline
• CAS No: 1079054-20-8
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 1080525
• PubChem ID: 58293638
• Update Time: 2025-04-20

2-chloro-4-(oxazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(oxazol-5-yl)aniline
• DA-26599
• 1079054-20-8
• SCHEMBL1450203
• HGGMCQWMZHEDEP-UHFFFAOYSA-N

• Inchi： 1S/C9H7ClN2O/c10-7-3-6(1-2-8(7)11)9-4-12-5-13-9/h1-5H,11H2
• InChI Key： HGGMCQWMZHEDEP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CN=CO1)N

Computed Properties

• Exact Mass: 194.0246905g/mol
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52Ų